Cas no 1158760-25-8 (3-methyloxolan-3-amine)

• Product Name: 3-methyloxolan-3-amine
• CAS No: 1158760-25-8
• MF: C₅H₁₁NO
• MW: 101.146941423416
• MDL: MFCD12406622
• CID: 4456894
• PubChem ID: 21054637
• Update Time: 2025-06-13

3-methyloxolan-3-amine Chemical and Physical Properties

Names and Identifiers

• Tetrahydro-3-methyl-3-Furanamine
• 3-Methyltetrahydrofuran-3-amine
• 3-AMINO-3-METHYL-TETRAHYDROFURAN
• 3-METHYLOXOLAN-3-AMINE
• VSAPWIUQDZKEBG-UHFFFAOYSA-N
• 3-Furanamine, tetrahydro-3-methyl-
• Tetrahydro-3-methyl-3-furanamine HCl
• PB13539
• AMY33678
• MFCD12406622
• AKOS014316299
• BS-12781
• 1158760-25-8
• DB-194228
• CS-0051244
• EN300-140767
• SCHEMBL13012336
• SY058942
• 3-Amino-3-methyltetrahydrofuran
• 3-methyloxolan-3-amine

• MDL： MFCD12406622
• Inchi： 1S/C5H11NO/c1-5(6)2-3-7-4-5/h2-4,6H2,1H3
• InChI Key： VSAPWIUQDZKEBG-UHFFFAOYSA-N
• SMILES： O1CCC(C)(C1)N

Computed Properties

• Exact Mass: 101.084063974g/mol
• Monoisotopic Mass: 101.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 74.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 35.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes Oxolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes

Additional information on 3-methyloxolan-3-amine

Introduction to 3-methyloxolan-3-amine (CAS No. 1158760-25-8) and Its Emerging Applications in Chemical Biology

The compound 3-methyloxolan-3-amine, identified by the CAS number 1158760-25-8, represents a significant advancement in the realm of chemical biology and pharmaceutical research. This heterocyclic amine derivative has garnered considerable attention due to its unique structural properties and potential applications in drug development, particularly in modulating biological pathways associated with inflammation, neurodegeneration, and metabolic disorders. The presence of a methyloxolane ring fused with an amine functionality imparts distinct reactivity and binding capabilities, making it a valuable scaffold for medicinal chemists.

Recent studies have highlighted the versatility of 3-methyloxolan-3-amine as a pharmacophore in the design of novel therapeutic agents. Its molecular framework allows for selective interaction with biological targets, including enzymes and receptors involved in disease processes. For instance, research has demonstrated its potential in inhibiting inflammatory cytokine production by modulating Janus kinases (JAKs), which are critical mediators of immune responses. This mechanism has sparked interest in exploring its efficacy in conditions such as rheumatoid arthritis and autoimmune disorders.

The structural motif of 3-methyloxolan-3-amine also exhibits promise in addressing neurodegenerative diseases. Preliminary findings suggest that this compound can cross the blood-brain barrier and interact with amyloid-beta plaques, a hallmark of Alzheimer's disease. By fostering the degradation or aggregation inhibition of amyloid-beta, 3-methyloxolan-3-amine may offer a novel therapeutic strategy against this debilitating condition. Furthermore, its ability to chelate metal ions, such as copper and iron, which are implicated in oxidative stress pathways, positions it as a candidate for treating neurodegenerative disorders linked to metal dyshomeostasis.

In the context of metabolic health, 3-methyloxolan-3-amine has shown intriguing properties related to glucose metabolism regulation. Studies indicate that it can enhance insulin sensitivity by activating AMPK (adenosine monophosphate kinase), a key enzyme involved in cellular energy homeostasis. This effect is particularly relevant in the context of type 2 diabetes and metabolic syndrome, where impaired insulin signaling poses significant therapeutic challenges. The compound's ability to modulate both central nervous system pathways and peripheral metabolic processes underscores its multifaceted potential.

The synthetic accessibility of 3-methyloxolan-3-amine further enhances its appeal for industrial applications. Advanced synthetic methodologies have enabled scalable production processes, allowing for cost-effective generation of derivatives for preclinical testing. Researchers are leveraging computational chemistry tools to optimize its structure-function relationships, aiming to enhance potency while minimizing off-target effects. These efforts align with the broader trend toward rational drug design, where computational modeling plays a pivotal role in accelerating discovery.

Emerging evidence also suggests that 3-methyloxolan-3-amine possesses antioxidant properties, making it a candidate for combating oxidative stress-related pathologies. Reactive oxygen species (ROS) are implicated in numerous diseases, including cardiovascular disorders and cancer. By scavenging free radicals or enhancing endogenous antioxidant defenses, this compound may mitigate damage caused by oxidative stress. Such properties are particularly relevant given the increasing recognition of redox dysregulation as a key factor in disease progression.

The future development of 3-methyloxolan-3-amine is likely to be shaped by interdisciplinary collaborations between chemists, biologists, and clinicians. Preclinical studies are underway to evaluate its safety profile and pharmacokinetic parameters, paving the way for clinical trials in human populations. Regulatory agencies are closely monitoring advancements in this field to ensure that novel therapeutics meet stringent quality and efficacy standards before entering the market.

In conclusion, 3-methyloxolan-3-amine (CAS No. 1158760-25-8) stands as a testament to the innovative potential of heterocyclic compounds in addressing complex biomedical challenges. Its unique structural features and diverse biological activities position it as a promising candidate for future drug development across multiple therapeutic domains. As research progresses, further insights into its mechanisms of action will undoubtedly expand its applications and solidify its role as a cornerstone molecule in chemical biology.